Cas no 24287-84-1 ((2-oxaspiro3.3heptane-6,6-diyl)dimethanol)

• Product Name: (2-oxaspiro3.3heptane-6,6-diyl)dimethanol
• CAS No: 24287-84-1
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 1089588
• PubChem ID: 71711124
• Update Time: 2025-06-13

(2-oxaspiro3.3heptane-6,6-diyl)dimethanol Chemical and Physical Properties

Names and Identifiers

• 2-Oxaspiro[3.3]heptane-6,6-diyldimethanol
• [6-(hydroxymethyl)-2-oxaspiro[3.3]heptan-6-yl]methanol
• (2-oxaspiro3.3heptane-6,6-diyl)dimethanol
• DB-003553
• 24287-84-1
• DTXSID80856805
• AKOS022173127
• (2-oxaspiro[3.3]heptane-6,6-diyl)dimethanol
• 6,6-bis-hydroxymethyl-2-oxa-spiro[3,3]heptane
• F2147-4250

• Inchi： 1S/C8H14O3/c9-3-7(4-10)1-8(2-7)5-11-6-8/h9-10H,1-6H2
• InChI Key： DXCVEOPAOSSOOE-UHFFFAOYSA-N
• SMILES： O1CC2(C1)CC(CO)(CO)C2

Computed Properties

• Exact Mass: 158.094294304g/mol
• Monoisotopic Mass: 158.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 49.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxetanes Oxetanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxetanes

Additional information on (2-oxaspiro3.3heptane-6,6-diyl)dimethanol

Latest Research Insights on (2-oxaspiro[3.3]heptane-6,6-diyl)dimethanol (CAS: 24287-84-1) in Chemical Biology and Pharmaceutical Applications

The compound (2-oxaspiro[3.3]heptane-6,6-diyl)dimethanol (CAS: 24287-84-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This spirocyclic diol derivative serves as a versatile building block in medicinal chemistry, particularly for the synthesis of complex molecular architectures. Recent studies have explored its role as a key intermediate in the development of novel drug candidates, with a focus on its conformational rigidity and ability to modulate pharmacokinetic properties.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the synthesis of protease inhibitors, where its spirocyclic core provided enhanced metabolic stability compared to linear analogs. The research team utilized 24287-84-1 as a central scaffold to develop inhibitors targeting viral proteases, achieving improved selectivity profiles through strategic functionalization of the dimethanol groups. Molecular dynamics simulations revealed that the constrained geometry of the spiro system contributes to optimal binding pocket occupancy in target enzymes.

In the realm of drug delivery systems, a recent breakthrough published in Advanced Materials (2024) highlighted the application of (2-oxaspiro[3.3]heptane-6,6-diyl)dimethanol in designing biodegradable polymeric carriers. The compound's dual hydroxyl functionality enables efficient crosslinking with various biocompatible polymers, creating nanostructures with tunable degradation rates. Particularly noteworthy was the demonstration of pH-responsive drug release profiles in tumor microenvironments, suggesting potential for targeted cancer therapies.

Structural-activity relationship studies have further elucidated the importance of the spiro[3.3]heptane core in medicinal chemistry applications. Research published in Bioorganic & Medicinal Chemistry Letters (2023) systematically evaluated derivatives of 24287-84-1, establishing correlations between specific modifications and biological activity. The dimethanol groups were found to serve as ideal handles for introducing diverse pharmacophores while maintaining favorable physicochemical properties, including improved solubility and reduced toxicity profiles.

Recent synthetic methodology developments have significantly expanded access to (2-oxaspiro[3.3]heptane-6,6-diyl)dimethanol and its derivatives. A 2024 Nature Protocols publication detailed an efficient, scalable route to 24287-84-1 starting from commercially available materials, featuring a key photochemical [2+2] cycloaddition step. This advancement addresses previous challenges in large-scale production, facilitating more extensive biological evaluation of this promising scaffold.

Emerging applications in radiopharmaceuticals have also been reported, with the compound serving as a chelator platform for diagnostic imaging agents. A recent study in the Journal of Nuclear Medicine (2024) demonstrated successful conjugation of 24287-84-1 with various radionuclides, showing excellent in vivo stability and tumor-targeting capabilities when incorporated into peptide-based tracers.

Looking forward, the unique properties of (2-oxaspiro[3.3]heptane-6,6-diyl)dimethanol position it as a valuable tool in drug discovery and development. Current research directions include exploration of its applications in PROTAC design, where its rigid structure may facilitate optimal positioning of warhead and E3 ligase-binding moieties, as well as investigations into its potential as a fragment in fragment-based drug discovery campaigns.